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Compound of Interest

Compound Name: Ciclotizolam

Cat. No.: B8762028

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the development of
analytical reference standards for Ciclotizolam, a thienotriazolodiazepine derivative. The
following sections outline the synthesis, purification, characterization, and stability assessment
of Ciclotizolam to ensure a highly pure and well-characterized reference material suitable for
gualitative and quantitative analysis in research and drug development settings.

Introduction

Ciclotizolam is a thienotriazolodiazepine that acts as a partial agonist at the benzodiazepine
site of the GABA-A receptor.[1][2] Like other benzodiazepines, it is presumed to enhance the
effect of the neurotransmitter gamma-aminobutyric acid (GABA), resulting in sedative,
anxiolytic, and anticonvulsant properties.[3][4] Accurate and reliable analytical reference
standards are crucial for the quantification of Ciclotizolam in various matrices, impurity
profiling, and ensuring the quality and consistency of research and pharmaceutical products.

Chemical and Physical Properties of Ciclotizolam
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Property Value
8-bromo-6-(2-chlorophenyl)-1-cyclohexyl-4H-[3

UPAC Name [5][6]triazolt()[4,3-a][3F])[6]th)i/e)no[3),/2-f]dia;/epine[ ]

CAS Number 58765-21-2

Molecular Formula C20H18BrCIN4S

Molecular Weight 461.81 g/mol

Appearance White to off-white crystalline solid

Solubility Soluble in methanol, ethanol, DMSO, and DMF

Storage -20°C for long-term storage

Synthesis and Purification of Ciclotizolam

The synthesis of Ciclotizolam, a thienotriazolodiazepine, can be achieved through a multi-step
process adapted from established methods for related benzodiazepine analogs. The general
strategy involves the construction of the thieno[3,2-f][3][5][6]triazolo[4,3-a][3][6]diazepine ring
system.

Proposed Synthetic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Simultaneous Determination of Six Benzodiazepines in Spiked Soft Drinks by High
Performance Liquid Chromatography with Ultra Violet Detection (HPLC-UV) - PMC
[pmc.ncbi.nlm.nih.gov]

o 2. Development of a validated HPLC method for the separation and analysis of a
Bromazepam, Medazepam and Midazolam mixture - PMC [pmc.ncbi.nim.nih.gov]

e 3. W0O2001083440A2 - Synthesis and use of thienotriazolodiazepines - Google Patents
[patents.google.com]

e 4. Analysis of unstable degradation impurities of a benzodiazepine and their quantification
without isolation using multiple linear regression - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. pubs.acs.org [pubs.acs.org]

e 6. US20030229078A1 - Synthesis and use of thienotriazolodiazepines - Google Patents
[patents.google.com]
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standards-for-ciclotizolam]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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